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Compound of Interest

Compound Name: N-hydroxy-N,2-diphenylacetamide

CAS No.: 13663-57-5

Cat. No.: B081897

Get Quote

Abstract
This document provides a comprehensive guide to the safe handling, storage, and disposal of

N-hydroxy-2,2-diphenylacetamide (also known as Diphenylacetohydroxamic acid). While the

specific isomer N-hydroxy-N,2-diphenylacetamide is not widely documented, the protocols

outlined here are based on the known hazards of the closely related and cataloged isomer, N-

hydroxy-2,2-diphenylacetamide (CAS 4099-51-8), and the broader class of hydroxamic acids.

These guidelines are intended for researchers, scientists, and drug development professionals

to ensure a high standard of safety in the laboratory.

Chemical Identity and Hazard Analysis
1.1 Compound Identification
The subject of this guide is N-hydroxy-2,2-diphenylacetamide. It is crucial to distinguish it from

other isomers.

IUPAC Name: N-hydroxy-2,2-diphenylacetamide[1]

Synonyms: Diphenylacetohydroxamic acid[1]
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CAS Number: 4099-51-8[1]

Molecular Formula: C₁₄H₁₃NO₂[1][2]

Molecular Weight: 227.26 g/mol [2]

The core structure contains a hydroxamic acid functional group (-C(=O)N-OH), which is a key

determinant of its chemical and toxicological properties. Hydroxamic acids are known to act as

chelating agents and can exhibit significant biological activity, sometimes including reproductive

toxicity or mutagenicity, as seen in other members of this class[3].

1.2 GHS Hazard Classification and Analysis
A comprehensive hazard profile has been synthesized from data on N-hydroxy-2,2-

diphenylacetamide and structurally similar compounds, such as N-hydroxy-N-phenylacetamide,

to provide a cautious and protective overview.

Table 1: GHS Hazard Summary

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/239512
https://pubchem.ncbi.nlm.nih.gov/compound/239512
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/a50de2de-c105-4ac8-83eb-cb37665e412c
https://gsrs.ncats.nih.gov/ginas/app/ui/substances/a50de2de-c105-4ac8-83eb-cb37665e412c
https://www.fishersci.com/store/msds?partNumber=AAH37305&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081897?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Class GHS Code Description Source(s)

Acute Toxicity, Oral H302 Harmful if swallowed [1][4][5]

Acute Toxicity, Dermal H312
Harmful in contact

with skin
[5]

Acute Toxicity,

Inhalation
H332 Harmful if inhaled [5]

Skin

Corrosion/Irritation
H315 Causes skin irritation [5][6][7]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[5][6][7]

STOT - Single

Exposure
H335

May cause respiratory

irritation
[5][6]

Hazardous to the

Aquatic Environment
H400

Very toxic to aquatic

life
[1]

Potential

Reproductive Toxicity
-

Some hydroxamic

acids may damage

fertility or the unborn

child

[3][8]

Causality of Hazards: The toxicity profile is largely driven by the hydroxamic acid moiety and

the aryl groups. Skin and eye irritation are common for acidic organic compounds. The

systemic "harmful if" warnings (oral, dermal, inhalation) suggest that the compound can be

absorbed into the body and cause systemic effects. The potential for reproductive toxicity,

observed in related hydroxamic acids like Vorinostat, necessitates handling this compound as a

potential teratogen until proven otherwise[3].

Risk Assessment and Mitigation
A thorough risk assessment must be performed before any experiment. This involves

evaluating the quantity of material used, the experimental procedure, and the potential for

exposure.
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Planning Phase

Control & Mitigation Action & Review

Identify Experimental Need for N-hydroxy-2,2-diphenylacetamide

Review SDS & Literature for Hazards
(Acute, Chronic, Environmental)

Assess Procedure:
- Scale (mg, g, kg)

- Dust/Aerosol Generation?
- Heating?

Select Engineering Controls
(Fume Hood, Glovebox) STOP & Re-evaluate

High Risk Identified
Controls Insufficient

Determine Required PPE
(Gloves, Goggles, Lab Coat, Respirator?)

Plan Waste Disposal Route
(Hazardous Waste Stream)

Obtain Supervisor Approval

Proceed with Experiment

All Controls in Place

Click to download full resolution via product page

Caption: Risk assessment workflow for handling N-hydroxy-2,2-diphenylacetamide.

Standard Operating Procedures
3.1 Personal Protective Equipment (PPE)
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The minimum required PPE must be worn at all times when handling this compound.

Eye/Face Protection: Wear tightly fitting chemical safety goggles and a face shield if there is

a splash hazard[9].

Skin Protection: A standard laboratory coat is required. For all handling activities, wear

chemically resistant gloves (e.g., nitrile). Change gloves immediately if they become

contaminated[10].

Respiratory Protection: All handling of the solid compound or solutions should be performed

inside a certified chemical fume hood to prevent inhalation[9]. If engineering controls are not

sufficient or for large-scale work, a respirator may be necessary[9].

3.2 Weighing and Solution Preparation Protocol
This protocol is designed to minimize exposure and contamination.
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Start: Prepare Workspace

1. Don Required PPE
(Gloves, Goggles, Lab Coat)

2. Work Inside a Chemical Fume Hood

3. Decontaminate balance and work surface

4. Use a tared weigh boat or vial

5. Carefully transfer solid with a spatula
(Avoid generating dust)

6. Record weight, close primary container

7. Place weigh boat into receiving flask

8. Add solvent slowly to dissolve
(Rinse weigh boat)

9. Decontaminate spatula and work surface

End: Solution Prepared

Click to download full resolution via product page

Caption: Step-by-step workflow for weighing and dissolving the solid compound.
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3.3 Storage and Stability
Proper storage is essential to maintain the integrity of the compound and ensure safety.

Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place[9][11].

The compound should be protected from moisture.

Security: Due to its hazard profile, the compound should be stored in a locked cabinet or a

location with controlled access[8].

Incompatibilities: Avoid strong oxidizing agents.

Emergency Procedures
4.1 Spills and Accidental Release

Minor Spill (Solid):

Ensure the area is well-ventilated (inside a fume hood is ideal).

Wearing appropriate PPE, gently sweep or scoop the material into a labeled container for

hazardous waste. Avoid raising dust.

Clean the spill area with a suitable solvent (e.g., isopropanol, ethanol) and then soap and

water.

Collect all cleaning materials as hazardous waste.

Minor Spill (Liquid/Solution):

Absorb the spill with an inert material (e.g., vermiculite, sand, or chemical absorbent

pads).

Scoop the absorbed material into a labeled container for hazardous waste.

Clean the spill area with soap and water.

Major Spill: Evacuate the area and contact your institution's Environmental Health & Safety

(EHS) department immediately.
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4.2 First Aid Measures
Immediate action is critical in case of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention[12].

Skin Contact: Immediately wash skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing. Seek medical attention if irritation persists[11][12].

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention[11].

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention[12].

Waste Disposal
All waste containing N-hydroxy-2,2-diphenylacetamide, including unused material,

contaminated labware, and cleaning materials, must be disposed of as hazardous chemical

waste.

Collect waste in a clearly labeled, sealed container.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of this material down the drain, as it is very toxic to aquatic life[1][9].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081897?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

